Cas no 2580197-47-1 (N-(4-aminopyrimidin-2-yl)methylazepan-4-amine)

• Product Name: N-(4-aminopyrimidin-2-yl)methylazepan-4-amine
• CAS No: 2580197-47-1
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 5659311
• PubChem ID: 165885868
• Update Time: 2025-06-11

N-(4-aminopyrimidin-2-yl)methylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-aminopyrimidin-2-yl)methyl]azepan-4-amine
• EN300-27718710
• 2580197-47-1
• N-(4-aminopyrimidin-2-yl)methylazepan-4-amine

• Inchi： 1S/C11H19N5/c12-10-4-7-14-11(16-10)8-15-9-2-1-5-13-6-3-9/h4,7,9,13,15H,1-3,5-6,8H2,(H2,12,14,16)
• InChI Key： OWBWLOKFMPHXCL-UHFFFAOYSA-N
• SMILES： N(CC1N=CC=C(N)N=1)C1CCNCCC1

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.9Ų

Additional information on N-(4-aminopyrimidin-2-yl)methylazepan-4-amine

Professional Introduction to N-(4-aminopyrimidin-2-yl)methylazepan-4-amine (CAS No. 2580197-47-1)

N-(4-aminopyrimidin-2-yl)methylazepan-4-amine (CAS No. 2580197-47-1) is a significant compound in the field of pharmaceutical chemistry, showcasing a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, characterized by its intricate heterocyclic structure, combines elements of pyrimidine and azepane moieties, which are well-documented for their biological activity and versatility in medicinal chemistry.

The aminopyrimidin-2-yl moiety is particularly noteworthy, as it is frequently incorporated into pharmacophores due to its ability to interact with various biological targets. Pyrimidine derivatives have been extensively studied for their roles in modulating enzyme activity, DNA interaction, and cellular signaling pathways. In contrast, the azepane ring contributes to the compound's lipophilicity and metabolic stability, making it an attractive scaffold for designing orally active drugs. The combination of these structural features in N-(4-aminopyrimidin-2-yl)methylazepan-4-amine suggests a multifaceted approach to therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more efficiently. Studies have indicated that the methylazepan-4-amine moiety can serve as a key pharmacophore for interacting with protein kinases and other enzymes involved in cancer pathways. The amine functional group at the 4-position of the azepane ring further enhances its potential as a modulator of enzyme activity, providing a site for hydrogen bonding or salt bridge formation with biological targets.

The synthesis of N-(4-aminopyrimidin-2-yl)methylazepan-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrimidine ring into the azepane backbone necessitates careful selection of reagents and catalysts to minimize side reactions. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve overall efficiency.

In terms of biological activity, preliminary in vitro studies have shown that N-(4-aminopyrimidin-2-yl)methylazepan-4-amine exhibits promising properties as an inhibitor of certain kinases associated with chronic diseases. The pyrimidine moiety is known to interact with ATP-binding pockets in kinases, thereby disrupting their catalytic activity. Additionally, the lipophilic nature of the azepane ring enhances membrane permeability, facilitating better oral bioavailability.

The compound's potential therapeutic applications extend beyond oncology. Research has also explored its efficacy in treating inflammatory diseases and infectious disorders. The ability of N-(4-aminopyrimidin-2-yl)methylazepan-4-amine to modulate inflammatory cytokine production and inhibit bacterial enzymes has been highlighted in several recent publications. These findings underscore the compound's versatility as a lead molecule for drug development.

The role of N-(4-aminopyrimidin-2-yl)methylazepan-4-amine in clinical trials is yet to be fully established, but preliminary data suggest its potential as a therapeutic agent. Researchers are optimistic about its ability to address unmet medical needs due to its unique structural features and demonstrated biological activity. As clinical trials progress, further insights into its safety profile and efficacy will be gained, paving the way for potential regulatory approval.

The development of novel pharmaceutical compounds like N-(4-aminopyrimidin-2-yl)methylazepan-4-amine relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Advances in synthetic chemistry have made it possible to design complex molecules with tailored properties, while high-throughput screening technologies have accelerated the identification of biologically active compounds. The integration of these technologies has significantly enhanced the drug discovery process.

In conclusion, N-(4-amino)methylazepan-^{1,3,5>triazole> has emerged as a promising candidate for therapeutic intervention due to its unique structural features and demonstrated biological activity. Continued research into its mechanisms of action and clinical applications will further solidify its role in modern medicine.}